4-(5-chloro-2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C27H24ClNO5
• Molecular Weight: 477.9 g/mol
• IUPAC Name: (4Z)-4-[[5-chloro-2-[2-[2-(4-methylphenoxy)ethoxy]ethoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C27H24ClNO5/c1-19-7-10-23(11-8-19)32-15-13-31-14-16-33-25-12-9-22(28)17-21(25)18-24-27(30)34-26(29-24)20-5-3-2-4-6-20/h2-12,17-18H,13-16H2,1H3/b24-18-
• InChI Key: OHHDBOWXCXXAFP-MOHJPFBDSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)OCCOCCOC2=C(C=C(C=C2)Cl)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4
• SMILES: CC1=CC=C(C=C1)OCCOCCOC2=C(C=C(C=C2)Cl)C=C3C(=O)OC(=N3)C4=CC=CC=C4

Description

4-(5-chloro-2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one, also known as CPEB, is a synthetic compound that exhibits a variety of biological activities. It is a small molecule that has been studied extensively for its potential use in scientific research.

Mechanism of Action

4-(5-chloro-2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one exerts its effects by binding to specific sites on target proteins, thereby altering their activity. The exact mechanism by which this compound binds to its targets is not fully understood, but it is believed to involve interactions with specific amino acid residues on the protein surface.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and modulate the activity of certain neurotransmitters. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-(5-chloro-2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one has several advantages for use in lab experiments. It is a small molecule that is relatively easy to synthesize, and it has been shown to have a high degree of selectivity for its target proteins. However, this compound also has some limitations. It has poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-(5-chloro-2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one. One area of interest is the development of more potent and selective this compound analogs. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential therapeutic applications in a variety of diseases. Finally, more research is needed to determine the optimal dosing and administration strategies for this compound in experimental settings.

Synthesis Methods

The synthesis of 4-(5-chloro-2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one involves several steps, including the reaction of 5-chloro-2-hydroxybenzaldehyde with 2-(2-(4-methylphenoxy)ethoxy)ethanol to form the corresponding Schiff base. This Schiff base is then reacted with phenylglycine to form the final product, this compound.

Scientific Research Applications

4-(5-chloro-2-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one has been used extensively in scientific research due to its ability to modulate the activity of certain proteins. It has been shown to inhibit the activity of protein kinase C (PKC), which is involved in a variety of cellular processes including cell growth and differentiation. Additionally, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.